Cas no 606125-07-9 (Momor-cerebroside I)

• Product Name: Momor-cerebroside I
• CAS No: 606125-07-9
• Molecular Formula: C₄₈H₉₃NO₁₀
• Molecular Weight: 844.25300
• CID: 837363
• PubChem ID: 91895300

Momor-cerebroside I Properties

Names and Identifiers

• Momor-cerebroside I
• (2R)-N-[(2S,3S,4R,8E)-1-(β-D-Glucopyranosyloxy)-3,4-dihydroxy-8-o ctadecen-2-yl]-2-hydroxytetracosanamide
• CS-0023715
• TETRACOSANAMIDE, N-((1S,2S,3R,7E)-1-((.BETA.-D-GLUCOPYRANOSYLOXY)METHYL)-2,3-DIHYDROXY-7-HEPTADECEN-1-YL)-2-HYDROXY-, (2R)-
• (2R)-N-((1S,2S,3R,7E)-1-((.BETA.-D-GLUCOPYRANOSYLOXY)METHYL)-2,3-DIHYDROXY-7-HEPTADECEN-1-YL)-2-HYDROXYTETRACOSANAMIDE
• 1-o-beta-D-Glucopyranosyl-(2S,3S,4R,8E)-2-(2'(R)-2'-hydroxylignocenoylamino)-8-octadecene-1,3,4-triol
• Tetracosanamide, N-((1S,2S,3R,7E)-1-((beta-D-glucopyranosyloxy)methyl)-2,3-dihydroxy-7-heptadecen-1-yl)-2-hydroxy-, (2R)-
• UNII-CX8848NKV3
• (2R)-N-((1S,2S,3R,7E)-1-((beta-D-Glucopyranosyloxy)methyl)-2,3-dihydroxy-7-heptadecen-1-yl)-2-hydroxytetracosanamide
• FS-8864
• HY-N3249
• (8E)-N-2'-Hydroxytetracosanoyl-1-o-D-glucopyranosyl-4-hydroxy-8-sphingogenine
• AKOS040760563
• Momorcerebroside I
• 1-O-.BETA.-D-GLUCOPYRANOSYL-(2S,3S,4R,8E)-2-(2'(R)-2'-HYDROXYLIGNOCENOYLAMINO)-8-OCTADECENE-1,3,4-TRIOL
• N-((E)-3,4-Dihydroxy-1-(3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyoctadec-8-en-2-yl)-2-hydroxytetracosanamide
• 606125-07-9
• (8E)-N-2'-Hydroxytetracosanoyl-1-O-D-glucopyranosyl-4-hydroxy-8-sphingogenine; 1-O--D-Glucopyranosyl-(2S,3S,4R,8E)-2-[2'(R)-2'-hydroxylignocenoylamino]-8-octadecene-1,3,4-triol
• CX8848NKV3
• [ "" ]
• N-[3,4-dihydroxy-1-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadec-8-en-2-yl]-2-hydroxytetracosanamide
• CID 75014953
• (8E)-N-2'-Hydroxytetracosanoyl-1-O-D-glucopyranosyl-4-hydroxy-8-sphingogenine; 1-O-beta-D-Glucopyranosyl-(2S,3S,4R,8E)-2-[2'(R)-2'-hydroxylignocenoylamino]-8-octadecene-1,3,4-triol
• (2R)-N-[(E,2S,3S,4R)-3,4-dihydroxy-1-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadec-8-en-2-yl]-2-hydroxytetracosanamide

• InChIKey： QZNIVVAKPLIDJX-BSLJDOEJSA-N
• Inchi： InChI=1S/C48H93NO10/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-26-28-30-32-34-36-41(52)47(57)49-39(38-58-48-46(56)45(55)44(54)42(37-50)59-48)43(53)40(51)35-33-31-29-27-25-16-14-12-10-8-6-4-2/h27,29,39-46,48,50-56H,3-26,28,30-38H2,1-2H3,(H,49,57)/b29-27+/t39-,40+,41+,42+,43-,44+,45-,46+,48+/m0/s1
• SMILES： CCCCCCCCCCCCCCCCCCCCCC[C@H](C(=O)N[C@@H](CO[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O)[C@@H]([C@@H](CCC/C=C/CCCCCCCCC)O)O)O

Computed Properties

• Exact Mass: 843.68000
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 41
• Monoisotopic Mass: 843.68
• Heavy Atom Count: 59
• Complexity: 972
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 13.3
• Topological Polar Surface Area: 189A^2

Experimental Properties

• LogP: 8.84050
• PSA: 189.17000
• Boiling Point: 950.0±65.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 528.3±34.3 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Glycosphingolipids